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Compound Name:
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cat. No.: B1272173

An In-depth Technical Guide to 3-Amino-3-(4-methoxyphenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Amino-3-(4-
methoxyphenyl)propan-1-ol, a molecule of interest in pharmaceutical research and organic
synthesis. This document details its physicochemical properties, including its molecular weight,
and presents a putative synthesis protocol. While specific experimental data for this compound
is not extensively available in public literature, this guide furnishes information on related
compounds to provide a contextual understanding of its potential characteristics and biological
relevance. This guide is intended to serve as a foundational resource for researchers and
professionals in drug development and medicinal chemistry.

Physicochemical Properties

The fundamental physicochemical properties of 3-Amino-3-(4-methoxyphenyl)propan-1-ol
are crucial for its application in research and development. The molecular formula of the
compound is C1oH1sNO-.

Molecular Weight
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The molecular weight of 3-Amino-3-(4-methoxyphenyl)propan-1-ol has been calculated
based on its molecular formula and the atomic weights of its constituent elements.

. Atomic Weight ( Total Weight (

Element Quantity
g/mol ) g/mol )

Carbon (C) 10 12.011 120.11
Hydrogen (H) 15 1.008 15.12
Nitrogen (N) 1 14.007 14.007
Oxygen (O) 2 15.999 31.998
Total 181.235

Note: Specific experimental data such as melting point, boiling point, and spectral data (*H
NMR, 13C NMR, IR) for 3-Amino-3-(4-methoxyphenyl)propan-1-ol are not readily available in
the cited literature. The data for the related compound, 3-(4-methoxyphenyl)-1-propanol, which
lacks the amino group, includes a melting point of 26 °C and a boiling point of 164-168 °C at 18
mmHg.[1][2]

Putative Experimental Protocol: Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Amino-3-(4-
methoxyphenyl)propan-1-ol is not explicitly documented in the searched literature, a
plausible synthetic route involves the reduction of the corresponding amino acid, 3-Amino-3-(4-
methoxyphenyl)propionic acid.[3] The following is a generalized protocol based on common
laboratory procedures for the reduction of amino acids.

Reduction of 3-Amino-3-(4-methoxyphenyl)propionic
acid

Materials:
e 3-Amino-3-(4-methoxyphenyl)propionic acid

e Lithium aluminium hydride (LiAlH4) or another suitable reducing agent
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Anhydrous tetrahydrofuran (THF)
Hydrochloric acid (HCI), 1M solution
Sodium hydroxide (NaOH), 1M solution
Anhydrous magnesium sulfate (MgSQOa)
Ethyl acetate

Deionized water

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a
suspension of lithium aluminium hydride in anhydrous THF.

Addition of Amino Acid: 3-Amino-3-(4-methoxyphenyl)propionic acid is dissolved in
anhydrous THF and added dropwise to the LiAlH4 suspension at 0 °C (ice bath).

Reaction: The reaction mixture is allowed to warm to room temperature and then refluxed for
a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

Quenching: After completion, the reaction is carefully quenched by the sequential dropwise
addition of water, followed by a 15% aqueous NaOH solution, and then more water, while
cooling in an ice bath.

Workup: The resulting solid is filtered off and washed with THF. The filtrate is collected and
the solvent is removed under reduced pressure.

Extraction: The residue is dissolved in ethyl acetate and washed with a saturated aqueous
solution of sodium bicarbonate and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is evaporated to yield the crude product.
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 Purification: The crude 3-Amino-3-(4-methoxyphenyl)propan-1-ol can be purified by
column chromatography on silica gel.

Potential Biological Significance

The structural motif of 3-amino-3-aryl-1-propanol is of significant interest in medicinal
chemistry. The positional isomer, 3-Amino-3-(3-methoxyphenyl)propan-1-ol, is known to be a
key intermediate in the synthesis of compounds with potential therapeutic applications,
including antidepressants and anxiolytics that act on the central nervous system (CNS).[4] This
suggests that 3-Amino-3-(4-methoxyphenyl)propan-1-ol may also serve as a valuable
building block for novel CNS-active agents.

Derivatives of similar structures, such as 3-((4-hydroxyphenyl)amino)propanoic acid
derivatives, have demonstrated promising anticancer and antioxidant properties.[5]
Furthermore, other related heterocyclic compounds have shown a broad spectrum of biological
activities, including antimicrobial and antifungal effects.[6]

Diagrams
Putative Synthesis Workflow
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End: Pure 3-Amino-3-(4-methoxyphenyl)propan-1-ol
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Caption: Putative synthesis workflow for 3-Amino-3-(4-methoxyphenyl)propan-1-ol.
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Potential Role in Drug Discovery
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Caption: Logical flow of the potential role in CNS drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/142328
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1476314.htm
https://www.chemicalbook.com/synthesis/3-amino-3-p-methoxyphenyl-1-propanol.htm
https://www.chemicalbook.com/synthesis/3-amino-3-p-methoxyphenyl-1-propanol.htm
https://www.myskinrecipes.com/shop/en/amino-alcohols/74430--3-amino-3-3-methoxyphenylpropan-1-ol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11243380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11243380/
https://www.jmchemsci.com/article_200464.html
https://www.jmchemsci.com/article_200464.html
https://www.benchchem.com/product/b1272173#3-amino-3-4-methoxyphenyl-propan-1-ol-molecular-weight
https://www.benchchem.com/product/b1272173#3-amino-3-4-methoxyphenyl-propan-1-ol-molecular-weight
https://www.benchchem.com/product/b1272173#3-amino-3-4-methoxyphenyl-propan-1-ol-molecular-weight
https://www.benchchem.com/product/b1272173#3-amino-3-4-methoxyphenyl-propan-1-ol-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

